molecular formula C15H15NO B8285624 7-methyl-2-phenyl-3,4-dihydro-2H-benzo[1,4]oxazine

7-methyl-2-phenyl-3,4-dihydro-2H-benzo[1,4]oxazine

Cat. No. B8285624
M. Wt: 225.28 g/mol
InChI Key: JUURDPACOABXNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-methyl-2-phenyl-3,4-dihydro-2H-benzo[1,4]oxazine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H15NO

Molecular Weight

225.28 g/mol

IUPAC Name

7-methyl-2-phenyl-3,4-dihydro-2H-1,4-benzoxazine

InChI

InChI=1S/C15H15NO/c1-11-7-8-13-14(9-11)17-15(10-16-13)12-5-3-2-4-6-12/h2-9,15-16H,10H2,1H3

InChI Key

JUURDPACOABXNO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)NCC(O2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Methyl-2-phenyl-2H-benzo[b][1,4]oxazin-3(4H)-one (2.2 g) was dissolved in THF (40 mL), and the mixture was cooled to 0° C. Borane-DMS (2.7 g) was added dropwise under inert atmosphere. After addition, the reaction mixture was heated to 70° C. for 4 h. The reaction was monitored by TLC. After completion of reaction, the mixture was cooled, and to it was added 1N HCl (50 mL). The reaction mixture was basified to pH 12 with NaOH solution and then extracted with EtOAc (3×100 mL). The organic layer was dried over sodium sulfate and concentrated under reduced pressure. The crude product was purified by column chromatography using silica (100-200 mesh size) using 8% EtOAc/Hexane as eluent, to provide 1.1 g of pure product.
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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